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Cat. No.: B1238016 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Disodium maleate buffer is a versatile and widely used buffer system in various biochemical

and pharmaceutical applications. Its effectiveness in the pH range of 5.2 to 6.8 makes it

suitable for a variety of experimental conditions.[1] Maleate buffer is particularly noted for its

utility as an inhibitor of transaminase reactions in biochemistry.[2][3][4] This document provides

a detailed protocol for the preparation of a disodium maleate buffer solution, ensuring

accuracy and reproducibility for research and development purposes.

The preparation of this buffer typically involves starting with maleic acid and titrating with a

strong base, such as sodium hydroxide (NaOH), to the desired pH. As NaOH is added, the

maleic acid is converted to its conjugate bases, monosodium maleate and then disodium
maleate. The buffering capacity is centered around the second pKa of maleic acid, which is

approximately 6.24 at 25°C.[3][4]

Physicochemical Properties and Data
Understanding the fundamental properties of the buffer components is crucial for accurate

preparation and application.
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Property Value Reference

Molecular Formula of Maleic

Acid
C₄H₄O₄ [5]

Molecular Weight of Maleic

Acid
116.07 g/mol [5][6]

pKa₁ (25°C) 1.97 [1]

pKa₂ (25°C) 6.24 [1][3][4]

Effective Buffering Range

(pKa₂)
5.2 - 6.8 [1]

Experimental Protocols
This section details the necessary materials and step-by-step procedures for preparing a 0.2 M

Disodium Maleate Buffer solution.

Materials and Reagents
Maleic Acid (C₄H₄O₄), reagent grade

Sodium Hydroxide (NaOH), 1 N solution

Distilled or deionized water

pH meter

Magnetic stirrer and stir bar

Volumetric flasks

Graduated cylinders

Beakers

Sterile filtration unit (optional, for sterile applications)
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Preparation of a 0.2 M Maleate Stock Solution
This protocol outlines the preparation of a stock solution which can then be adjusted to the

desired pH.

Weighing Maleic Acid: Accurately weigh 23.2 g of maleic acid.

Dissolving: Transfer the maleic acid to a beaker containing approximately 800 mL of distilled

water.

Stirring: Place the beaker on a magnetic stirrer and stir until the maleic acid is completely

dissolved.

Final Volume: Quantitatively transfer the solution to a 1 L volumetric flask and add distilled

water to bring the final volume to 1 L. This creates a 0.2 M maleic acid solution.

pH Adjustment to Prepare 0.2 M Disodium Maleate
Buffer
This procedure describes how to adjust the pH of the 0.2 M maleic acid stock solution to the

desired value using a 1 N NaOH solution.

Calibration: Calibrate the pH meter according to the manufacturer's instructions using

standard buffer solutions.

Titration: Place a known volume of the 0.2 M maleic acid stock solution in a beaker with a

magnetic stir bar.

pH Monitoring: Begin stirring the solution and slowly add 1 N NaOH dropwise while

continuously monitoring the pH.

Target pH: Continue adding NaOH until the desired pH within the buffering range (5.2 to 6.8)

is reached.

Final Volume Adjustment: If necessary, transfer the solution to a volumetric flask and add

distilled water to reach the final desired volume.
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The following table provides approximate volumes of 0.2 M NaOH required to adjust the pH of

50 mL of a 0.2 M maleic acid solution, which is then diluted to a final volume of 200 mL.

Desired pH
Volume of 0.2 M
Maleic Acid (mL)

Approximate
Volume of 0.2 M
NaOH (mL)

Final Volume (mL)

5.2 50 7.0 200

5.4 50 10.8 200

5.6 50 15.5 200

5.8 50 21.5 200

6.0 50 26.5 200

6.2 50 31.5 200

6.4 50 36.0 200

6.6 50 39.5 200

6.8 50 42.5 200

Note: These are approximate values. It is essential to use a calibrated pH meter for precise pH

adjustment.

Sterilization and Storage
For applications requiring sterile conditions, the final buffer solution can be sterilized by

autoclaving at 15 psi for 20 minutes or by passing it through a 0.22 µm filter.[6] The prepared

buffer can be stored at room temperature.[3][6]

Diagrams
Workflow for Disodium Maleate Buffer Preparation
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Caption: Workflow for the preparation of a disodium maleate buffer solution.

Principle of Maleate Buffer Action
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Caption: The chemical equilibrium that provides the buffering action of the maleate system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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